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Compound of Interest

Compound Name: 2,5-dichloro-4-iodo-1,3-thiazole

Cat. No.: B6220605

In-Depth Technical Guide: 2,5-dichloro-4-iodo-
1,3-thiazole

For the Attention of: Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide addresses the physical characteristics of the chemical compound 2,5-
dichloro-4-iodo-1,3-thiazole. Diligent searches of scientific literature and chemical databases
have revealed a significant lack of experimentally determined physical data for this specific
molecule. While computational predictions and structural information are available, crucial
experimental parameters such as melting point, boiling point, and solubility have not been
reported in the public domain. This document summarizes the available information and
underscores the current data gap for this compound.

Chemical Identity and Structure

2,5-dichloro-4-iodo-1,3-thiazole is a halogenated heterocyclic compound. Its core structure is
a five-membered thiazole ring containing sulfur and nitrogen atoms, substituted with two
chlorine atoms and one iodine atom.

Table 1: Structural and Identification Data for 2,5-dichloro-4-iodo-1,3-thiazole
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Identifier Value Source
Molecular Formula C3CLlINS PubChem[1]
SMILES C1(=C(SC(=N1)Cl)CI)I PubChem[1]

InChl=1S/C3CI2INS/c4-1-
InChl PubChem[1]
2(6)7-3(5)8-1

YRYAAUSCXJPRPQ-
InChiKey PubChem[1]
UHFFFAOYSA-N

Monoisotopic Mass 278.81732 Da PubChem[1]

Computed Physical Properties

In the absence of experimental data, computational models provide estimations of the physical
properties of 2,5-dichloro-4-iodo-1,3-thiazole. It is critical to note that these are predicted
values and may not reflect the actual physical characteristics of the compound.

Table 2: Predicted Physical Properties of 2,5-dichloro-4-iodo-1,3-thiazole

Property Predicted Value Source

XlogP 3.6 PubChem[1]

XlogP is a computed measure of a compound's hydrophobicity.

Experimental Data

A comprehensive search of available scientific literature and chemical supplier databases
yielded no experimentally determined physical characteristics for 2,5-dichloro-4-iodo-1,3-
thiazole. The PubChem database entry for this compound explicitly states: "No literature data
available for this compound”[1]. Information regarding melting point, boiling point, density, and
solubility in various solvents is currently unavailable.

Experimental Protocols
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Due to the lack of published research detailing the synthesis and characterization of 2,5-
dichloro-4-iodo-1,3-thiazole, specific experimental protocols for its preparation and the
determination of its physical properties cannot be provided.

General methodologies for the synthesis of substituted thiazoles often involve the condensation
of a-haloketones with thioamides or thiourea. Characterization of such compounds typically
employs techniques like Nuclear Magnetic Resonance (NMR) spectroscopy (*H and 3C), mass
spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity. However,
no specific application of these methods to 2,5-dichloro-4-iodo-1,3-thiazole has been
documented in the searched resources.

Logical Workflow for Future Characterization

For researchers intending to work with 2,5-dichloro-4-iodo-1,3-thiazole, a logical workflow for
its characterization would be required. The following diagram outlines a potential experimental
approach.
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Synthesis and Purification

Synthesis of 2,5-dichloro-4-iodo-1,3-thiazole
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Caption: Proposed workflow for the synthesis and physical characterization of 2,5-dichloro-4-

iodo-1,3-thiazole.
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Conclusion

There is a notable absence of published experimental data on the physical characteristics of
2,5-dichloro-4-iodo-1,3-thiazole. The information available is limited to its chemical structure
and computationally predicted properties. For researchers and drug development
professionals, this represents a significant data gap. Any future work with this compound
should include a thorough experimental determination of its physical properties to ensure
accurate and reliable results in subsequent applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6220605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

